2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate

• IUPAC Name: [2-(2-chloro-5-fluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C14H11ClFNO3S/c1-8-4-5-21-13(8)14(19)20-7-12(18)17-11-6-9(16)2-3-10(11)15/h2-6H,7H2,1H3,(H,17,18)
• InChI Key: LPJSJAJOOQPBSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)OCC(=O)NC2=C(C=CC(=C2)F)Cl
• Molecular Formula: C14H11ClFNO3S
• Molecular Weight: 327.8 g/mol
• CAS No.: 1241982-51-3

Description

2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H11ClFNO3S and its molecular weight is 327.75. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Disperse Dyes for Polyester Fibres

A study by O. Iyun et al. (2015) explored the synthesis of ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and its application in creating novel monoazo disperse dyes for dyeing polyester fibers. These dyes exhibited very good levelness and fastness properties on polyester fabric, although they had poor photostability. The research demonstrates the compound's potential in textile applications, especially in the development of new dyes with specific coloration properties for polyester materials.

Synthesis of Biologically Active Intermediates

Research by Jianqing Zhang et al. (2019) focused on synthesizing 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, an important intermediate for anticancer drugs. The study highlights a rapid and efficient synthesis process, underscoring the relevance of such compounds in medicinal chemistry for creating effective treatments against cancer.

Molecular Geometry and Chemical Reactivity Studies

The work by R. Satheeshkumar et al. (2017) analyzed the molecular geometry and chemical reactivity of compounds synthesized from 2-amino-2′,5-dichlorobenzophenone and 2-amino-5-chloro-2'-fluorobenzophenone. This research provides insight into the electronic structure and potential reactivity of compounds that are structurally related to the one , offering valuable information for the design of compounds with desired chemical properties.

Carboxylation-Dehydroxylation of Phenolic Compounds

A study by J. Bisaillon et al. (1993) investigated the transformation of phenol to benzoate and 2-cresol to 3-methylbenzoic acid under methanogenic conditions. Although not directly related to the target compound, this research illustrates the broader context of chemical transformations that compounds with chloro- and fluoro-substituted phenyl groups might undergo, indicating their potential utility in environmental and synthetic organic chemistry.